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Compound Name: V0119498

Cat. No.: B1683070

For Researchers, Scientists, and Drug Development Professionals

Introduction

VU0119498 is a positive allosteric modulator (PAM) of the M3 muscarinic acetylcholine
receptor (M3R), a G-protein coupled receptor (GPCR) belonging to the Gg/11 family.[1][2]
Upon activation by an agonist like acetylcholine (ACh) or carbachol, the M3R initiates a
signaling cascade that results in the release of intracellular calcium.[1][2] VU0119498
enhances the receptor's response to its natural agonist, making it a valuable tool for studying
M3R signaling and for screening potential therapeutic agents.[3][4] These application notes
provide detailed protocols for utilizing VU0119498 in Chinese Hamster Ovary (CHO) cell
transfection studies to investigate its modulatory effects on M3R activity.

Data Presentation

The following table summarizes the reported potency of VU0119498 in CHO cells expressing
muscarinic receptors and the expected potentiation of an agonist's effect.
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. Receptor
Compound Cell Line Assay Type Parameter Value
Target
Human M1- Calcium
VU0119498 CHO o EC50 6.04 uM
mAChR Mobilization
Human M3- Calcium
\VU0119498 CHO o EC50 6.38 UM
mAChR Mobilization
Human M5- Calcium
VU0119498 CHO o EC50 4.08 uM
mAChR Mobilization
Human M3- Calcium
Carbachol CHO-K1 o EC50 13.32 nM[5]
mAChR Mobilization
>10-fold
Carbachol + ) )
Human M3- Calcium EC50 Fold leftward shift
VU0119498 CHO-K1 o ) )
mAChR Mobilization Shift (representativ
(10 p™m) )
e

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the M3 muscarinic acetylcholine receptor signaling pathway and
the general experimental workflows for transient and stable transfection studies.
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Transient Transfection Workflow Stable Cell Line Generation Workflow
Seed CHO-K1 cells Seed CHO-K1 cells
i ,
Transfect with M3R plasmid Transfect with M3R plasmid containing selection marker

' '

Culture for 24-48 hours Apply selection pressure (e.g., G418)
i ,

Perform Calcium Mobilization Assay Isolate and expand resistant colonies
i ,

Data Analysis Characterize M3R expression and function
,
Cryopreserve stable cell line
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

